Cas no 1805395-64-5 (3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide)
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide
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- Inchi: 1S/C7H8F2N2O3S/c1-3-5(12)2-4(6(8)9)7(11-3)15(10,13)14/h2,6,12H,1H3,(H2,10,13,14)
- InChI Key: GMWSFEPZOCUAMU-UHFFFAOYSA-N
- SMILES: S(C1C(C(F)F)=CC(=C(C)N=1)O)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 317
- XLogP3: 0.4
- Topological Polar Surface Area: 102
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027586-250mg |
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide |
1805395-64-5 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029027586-500mg |
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide |
1805395-64-5 | 95% | 500mg |
$1,685.00 | 2022-04-01 | |
| Alichem | A029027586-1g |
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide |
1805395-64-5 | 95% | 1g |
$2,837.10 | 2022-04-01 |
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide
Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide (CAS No. 1805395-64-5)
3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide (CAS No. 1805395-64-5) is a specialized sulfonamide derivative with a unique structural framework, combining a difluoromethyl group, a hydroxy substituent, and a methylated pyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular formula, C7H8F2N2O3S, reflects a balance of hydrophilicity and lipophilicity, making it a candidate for drug discovery and crop protection applications.
In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide has surged, driven by their enhanced metabolic stability and binding affinity in targeted therapies. Researchers are particularly interested in its role as a sulfonamide-based inhibitor, which aligns with trends in precision medicine and sustainable agriculture. Questions such as "How does fluorination improve drug efficacy?" or "What are the applications of sulfonamides in modern chemistry?" frequently appear in scientific forums, highlighting its relevance.
The synthesis of CAS No. 1805395-64-5 typically involves multi-step reactions, including selective fluorination and pyridine ring functionalization. Advanced techniques like HPLC purification and NMR characterization ensure high purity, critical for R&D reproducibility. Its physicochemical properties—such as a melting point range of 150–155°C and solubility in polar solvents—are well-documented, supporting its utility in formulation development.
From an SEO perspective, keywords like "difluoromethyl pyridine sulfonamide uses", "CAS 1805395-64-5 supplier", and "hydroxy-methylpyridine derivatives" are highly searched, reflecting industrial and academic interest. This compound’s potential in anti-inflammatory and antimicrobial pathways further aligns with trending topics like antibiotic resistance and green chemistry.
In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-methylpyridine-2-sulfonamide represents a versatile scaffold in medicinal chemistry and agrochemical innovation. Its structural uniqueness and broad applicability position it as a focal point for future research, addressing challenges in healthcare and food security.
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